3-[2-(3,3-diphenylpiperidin-1-yl)-2-oxoethyl]imidazolidine-2,4-dione

• IUPAC Name: 3-[2-(3,3-diphenylpiperidin-1-yl)-2-oxoethyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C22H23N3O3/c26-19-14-23-21(28)25(19)15-20(27)24-13-7-12-22(16-24,17-8-3-1-4-9-17)18-10-5-2-6-11-18/h1-6,8-11H,7,12-16H2,(H,23,28)
• InChI Key: WPAJSDJCCVECBZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN2C(=O)CNC2=O)(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol

Description

The imidazolidine-2,4-dione scaffold is a crucial moiety in medicinal chemistry, involved in various biological activities. The focus here is on a specific derivative with potential applications in various fields, excluding its drug usage and side effects.

Synthesis Analysis

Efficient synthesis methods for imidazolidine-2,4-dione derivatives involve microwave-assisted procedures and regio-controlled nucleophilic attacks, highlighting innovative approaches to obtaining these compounds with high yield and purity (Brouillette et al., 2007), (Brouillette et al., 2009).

Molecular Structure Analysis

The X-ray crystallography technique is instrumental in elucidating the molecular structures, revealing distinct conformations and interactions within the crystal lattice, offering deep insights into the molecular geometry and stability of imidazolidine-2,4-dione derivatives (Mague et al., 2014), (Abdel-Aziz et al., 2016).

Chemical Reactions and Properties

Research on imidazolidine-2,4-dione derivatives often focuses on their reactivity and potential for further functionalization. Studies have demonstrated various nucleophilic reactions, showcasing the versatility of these compounds in synthetic chemistry (Shimizu et al., 1986).

Physical Properties Analysis

The physical properties, such as solubility and crystallinity, play a crucial role in the practical applications of these compounds. Detailed studies on their crystalline forms and solubility characteristics are essential for understanding and manipulating their behavior in various environments.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are fundamental aspects that influence the applications of imidazolidine-2,4-dione derivatives. Research on their corrosion inhibition capabilities and interaction with metals provides insights into their potential industrial applications (Elbarki et al., 2020).

Mechanism of Action

The mechanism of action of similar compounds is often related to their biological activities. For example, hydantoins, known as 5,5-diphenylimidazolidine-2,4-dione derivatives, contain an active urea moiety with a variety of biological activities.